1-(5-Chloro-4-fluoro-2-methoxyphenyl)ethanone
Overview
Description
“1-(5-Chloro-4-fluoro-2-methoxyphenyl)ethanone” is a chemical compound with the molecular formula C9H8ClFO2 . It’s a derivative of acetophenone, where the acetophenone core is substituted with chlorine, fluorine, and methoxy groups .
Molecular Structure Analysis
The molecular structure of “1-(5-Chloro-4-fluoro-2-methoxyphenyl)ethanone” can be deduced from its molecular formula, C9H8ClFO2. It contains a carbonyl group (C=O) typical of ethanones, a methoxy group (-OCH3), and halogen atoms (chlorine and fluorine) attached to the phenyl ring .Scientific Research Applications
Pharmaceutical Research
1-(5-Chloro-4-fluoro-2-methoxyphenyl)ethanone: is a valuable intermediate in pharmaceutical research. It is used in the synthesis of various therapeutic compounds , including those with potential anti-inflammatory and analgesic properties . Its fluorinated structure makes it particularly useful in creating molecules that can selectively interact with biological targets, enhancing drug efficacy and reducing side effects.
Material Science
In material science, this compound serves as a precursor for the development of novel polymers and coatings . Its ability to undergo various chemical reactions allows for the creation of materials with specific characteristics, such as increased resistance to heat or corrosion . This versatility is crucial for advancing materials that meet the demands of modern technology.
Chemical Synthesis
This compound is extensively used in organic synthesis as a building block for complex molecules. Its halogenated and methoxy groups are reactive sites that can be modified to produce a wide range of derivatives, which are essential in the synthesis of dyes, agrochemicals, and other industrial chemicals .
Analytical Chemistry
In analytical chemistry, 1-(5-Chloro-4-fluoro-2-methoxyphenyl)ethanone can be used as a standard or reference compound in chromatographic analysis. Its distinct chemical signature helps in the identification and quantification of similar compounds in complex mixtures .
Biochemistry
The compound’s role in biochemistry is linked to its potential as an inhibitor or activator of certain enzymes. By modifying the enzyme’s activity, researchers can study biochemical pathways and develop drugs that target specific metabolic processes .
Environmental Science
Environmental scientists use this compound to study degradation processes and environmental fate of halogenated organic compounds. Its breakdown products can be analyzed to understand the impact of such chemicals on ecosystems and to develop methods for pollution control .
Future Directions
properties
IUPAC Name |
1-(5-chloro-4-fluoro-2-methoxyphenyl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClFO2/c1-5(12)6-3-7(10)8(11)4-9(6)13-2/h3-4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUKFZXCIMPRVGS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=C(C=C1OC)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClFO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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